Cas no 2171803-15-7 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid
• CAS No: 2171803-15-7
• MF: C₂₆H₂₀N₂O₅
• MW: 440.447406768799
• CID: 6567950
• PubChem ID: 165777058
• Update Time: 2025-10-29

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid
• 2171803-15-7
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]benzoic acid
• EN300-1550342

• Inchi： 1S/C26H20N2O5/c29-24(28-23-13-6-5-12-21(23)25(30)31)14-7-15-27-26(32)33-16-22-19-10-3-1-8-17(19)18-9-2-4-11-20(18)22/h1-6,8-13,22H,15-16H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： NBLPIMXIYJMFJV-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(NC1C=CC=CC=1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 440.13722174g/mol
• Monoisotopic Mass: 440.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic Acid (CAS No. 2171803-15-7)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2171803-15-7, is a derivative of benzoic acid and features an intricate structure that includes a fluorenylmethoxycarbonyl (Fmoc) group, an amino group, and a ynamide moiety. These structural elements contribute to its unique chemical properties and potential biological activities, making it a subject of intense research interest.

The presence of the Fmoc group in this compound is particularly noteworthy, as Fmoc derivatives are widely used in peptide synthesis and drug development. The Fmoc group provides a protective function for the amino group during synthetic processes, allowing for controlled and precise modifications. This feature makes 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid a valuable intermediate in the synthesis of more complex molecules, including peptidomimetics and other pharmacologically active compounds.

The ynamide moiety in the compound's structure adds another layer of complexity and functionality. Ynamides are known for their reactivity and ability to participate in various chemical transformations, making them useful in synthetic chemistry. In particular, ynamides have been explored for their role in the development of novel drugs due to their ability to interact with biological targets in unique ways. The combination of these features in 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid suggests potential applications in the design of new therapeutic agents.

Recent research has highlighted the importance of fluorinated compounds in drug development due to their favorable pharmacokinetic properties. The fluorenylmethoxycarbonyl group in this compound contributes to its fluorine content, which may enhance its metabolic stability and bioavailability. Studies have shown that fluorine atoms can influence the binding affinity of molecules to their targets, potentially improving the efficacy of drugs. This aspect makes 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid a promising candidate for further investigation.

In addition to its structural features, the compound's potential biological activity has been explored through various experimental studies. Initial investigations have suggested that it may exhibit properties relevant to inflammation, pain management, and neuroprotection. These findings are based on preliminary assays that have tested the compound's interaction with specific biological pathways and receptors. While more comprehensive studies are needed to confirm these effects, the preliminary results are encouraging and warrant further exploration.

The synthesis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobenzoic acid involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of benzoic acid derivatives, followed by the introduction of the Fmoc group and subsequent modifications to incorporate the ynamide moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to achieve these transformations efficiently.

The use of computational methods has also become increasingly important in the study of this compound. Molecular modeling techniques can provide insights into its interactions with biological targets and help predict its pharmacological properties. These computational approaches complement experimental studies by offering a rapid and cost-effective way to screen potential drug candidates.

The safety profile of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2ynamidobenzoic acid is another critical aspect that requires thorough evaluation. While preliminary studies suggest that it may be well-tolerated at low concentrations, further toxicological assessments are necessary to understand its potential side effects. These studies will help determine safe dosing regimens and identify any risks associated with its use.

In conclusion, 2-(CAS No.) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing more complex molecules, while its fluorinated nature may enhance its pharmacokinetic properties. Preliminary studies have suggested possible applications in areas such as inflammation and pain management, although more research is needed to fully understand its biological activity and safety profile.